Cas no 102571-19-7 (Ethanaminium,2-(bicyclo[2.2.1]hept-2-ylamino)-N,N-diethyl-N-methyl-2-oxo-, iodide, endo-(9CI))

Ethanaminium,2-(bicyclo[2.2.1]hept-2-ylamino)-N,N-diethyl-N-methyl-2-oxo-, iodide, endo-(9CI) structure
102571-19-7 structure
Product Name:Ethanaminium,2-(bicyclo[2.2.1]hept-2-ylamino)-N,N-diethyl-N-methyl-2-oxo-, iodide, endo-(9CI)
CAS No:102571-19-7
MF:C14H27IN2O
MW:366.281456232071
CID:193239
PubChem ID:59495
Update Time:2025-04-19

Ethanaminium,2-(bicyclo[2.2.1]hept-2-ylamino)-N,N-diethyl-N-methyl-2-oxo-, iodide, endo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,2-(bicyclo[2.2.1]hept-2-ylamino)-N,N-diethyl-N-methyl-2-oxo-, iodide, endo-(9CI)
    • [2-(3-bicyclo[2.2.1]heptanylamino)-2-oxoethyl]-diethyl-methylazanium,iodide
    • diethyl-methyl-(norbornan-2-ylcarbamoylmethyl)azanium iodide
    • 2-(bicyclo[2.2.1]hept-2-ylamino)-N,N-diethyl-N-methyl-2-oxoethanaminium iodide
    • Ammonium, diethylmethyl((2-norbornanylcarbamoyl)methyl)-, iodide, endo-
    • endo-2-(Diethylamino)-N-(2-norbornanyl)acetamide methiodide
    • endo-Diethylmethyl((2-norbornanylcarbamoyl)methyl)ammonium iodide
    • ERL 362
    • 102571-19-7
    • [2-(2-bicyclo[2.2.1]heptanylamino)-2-oxoethyl]-diethyl-methylazanium;iodide
    • Inchi: 1S/C14H26N2O.HI/c1-4-16(3,5-2)10-14(17)15-13-9-11-6-7-12(13)8-11;/h11-13H,4-10H2,1-3H3;1H
    • InChI Key: JFURANXNHQCXIK-UHFFFAOYSA-N
    • SMILES: [I-].O=C(C[N+](C)(CC)CC)NC1CC2CCC1C2

Computed Properties

  • Exact Mass: 338.9051
  • Monoisotopic Mass: 366.11681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 31.17
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